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Compound of Interest

Compound Name: Lup-20(29)-en-28-oic acid

Cat. No.: B1354248 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals on

the Core Aspects of Lup-20(29)-en-28-oic Acid.

Introduction
Lup-20(29)-en-28-oic acid, more commonly known as Betulinic Acid (BA), is a naturally

occurring pentacyclic triterpenoid that has garnered significant attention in the scientific

community for its diverse pharmacological properties. This technical guide provides a

comprehensive overview of the discovery, history, and key experimental data related to this

promising molecule. Its journey from a simple plant isolate to a compound of interest in

oncology and other therapeutic areas is a testament to the power of natural product chemistry

and biomedical research.

Discovery and History
The story of Betulinic Acid begins long before its therapeutic potential was recognized. Its

precursor, betulin, a closely related lupane-type triterpenoid, was one of the first natural

products to be isolated from plants in 1788.[1] The initial discovery of Betulinic Acid itself is

reported to have occurred in 1939 from the bark of the flowering dogwood, Cornus florida L.[2]

However, it remained a relatively obscure compound for several decades.

A pivotal moment in the history of Betulinic Acid came in 1995 when a research team at the

University of Illinois at Chicago, as part of a National Cancer Institute-supported program,

identified it as a potent and selective inhibitor of human melanoma.[3][4] This discovery was the
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result of bioassay-guided fractionation of plant extracts.[3][4] Initially, the compound was

isolated from the stem bark of a plant species native to Zimbabwe.[5] The researchers soon

realized that a much more abundant and accessible source was the bark of the white birch tree

(Betula species), from which the name "Betulinic Acid" is derived.[2][5] This breakthrough

sparked a wave of research into its anticancer mechanisms and other biological activities.

Below is a timeline highlighting the key milestones in the discovery and development of

Betulinic Acid.

1788: Betulin, the precursor to Betulinic Acid, is one of the first natural products isolated from plants. 1939: Alleged first isolation of Betulinic Acid from the bark of Cornus florida L.Early Isolation 1952: The chemical structure of Betulin is determined.Structural Elucidation Era 1995: Discovery of Betulinic Acid's selective anti-melanoma activity by a UIC research team.Decades of Relative Obscurity 2000s-Present: Extensive research into its anticancer mechanisms, synthesis of derivatives, and exploration of other bioactivities.Modern Research Era
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A timeline of the key events in the history of Betulinic Acid.

Physicochemical Properties and Data
A thorough understanding of the physicochemical properties of Betulinic Acid is crucial for its

application in research and drug development. The following tables summarize key quantitative

data.

Property Value Reference(s)

Molecular Formula C₃₀H₄₈O₃ [2]

Molecular Weight 456.71 g/mol [2]

Melting Point 295-298 °C (decomposes) [2]

Appearance White to off-white solid [2]

Table 1: General Physicochemical Properties of Betulinic Acid.
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Solvent Solubility Reference(s)

DMSO ~20-25 mg/mL [3]

Ethanol
~0.5-25 mg/mL (solubility

increases with temperature)
[3][5]

Dimethylformamide ~15 mg/mL [3]

Methanol Slightly soluble [5]

Acetone Slightly soluble [5]

Tetrahydrofuran Soluble [5]

Pyridine Soluble [5]

Water Insoluble [5]

Table 2: Solubility of Betulinic Acid in Common Solvents.

Experimental Protocols
This section provides detailed methodologies for the extraction of Betulinic Acid from a natural

source and its semi-synthesis from betulin.

Extraction of Betulinic Acid from Birch Bark (Betula
alba)
The following is a general protocol for the Soxhlet extraction of Betulinic Acid from birch bark.

Yields can vary depending on the specific birch species, geographical location, and extraction

conditions.
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Extraction

Purification

Dried and Powdered Birch Bark

Soxhlet Extraction with Ethanol (95%) for 8 hours

Solvent Evaporation under Reduced Pressure

Crude Ethanolic Extract

Dissolve Crude Extract in Chloroform

Wash with NaHCO3 solution to remove acidic impurities

Evaporate Chloroform

Silica Gel Column Chromatography (Eluent: Hexane:Ethyl Acetate gradient)

Recrystallization from Methanol

Pure Betulinic Acid

Click to download full resolution via product page

A general workflow for the extraction and purification of Betulinic Acid.
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Methodology:

Preparation of Plant Material: The outer bark of Betula alba is collected, air-dried, and

ground into a fine powder.

Soxhlet Extraction:

A known quantity of the powdered bark (e.g., 100 g) is placed in a cellulose thimble.

The thimble is placed in a Soxhlet extractor.

The extraction is performed with 95% ethanol for approximately 8-12 hours.

Solvent Evaporation: The ethanolic extract is concentrated under reduced pressure using a

rotary evaporator to yield a crude solid extract.

Purification:

The crude extract is dissolved in a minimal amount of chloroform.

The chloroform solution is washed with a saturated sodium bicarbonate solution to remove

acidic impurities.

The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated.

The residue is subjected to silica gel column chromatography, eluting with a gradient of

hexane and ethyl acetate.

Fractions containing Betulinic Acid (monitored by TLC) are combined and the solvent is

evaporated.

The resulting solid is recrystallized from methanol to yield pure Betulinic Acid.
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Extraction Method Solvent Yield Reference(s)

Maceration Ethyl Acetate
3.07 mg/g of birch

bark
[6]

Ultrasonic Extraction Ethanol (70%)
23.76 mg/10 g of birch

bark
[6]

Subcritical Water

Extraction
Water

28 mg/10 g of birch

bark
[7]

Table 3: Comparative Yields of Betulinic Acid from Birch Bark using Different Extraction

Methods.

Semi-synthesis of Betulinic Acid from Betulin via Jones
Oxidation
Betulinic Acid can be efficiently synthesized from its readily available precursor, betulin, through

a two-step process involving oxidation to betulonic acid followed by reduction.

Step 1: Oxidation of Betulin to Betulonic Acid (Jones Oxidation)

Dissolution: Dissolve betulin (1 equivalent) in acetone at 0°C in a round-bottom flask

equipped with a magnetic stirrer.

Addition of Jones Reagent: Slowly add Jones reagent (a solution of chromium trioxide in

sulfuric acid) dropwise to the stirred solution. The reaction is exothermic and the temperature

should be maintained at or below 0°C. The color of the reaction mixture will change from

orange to green.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC).

Quenching: Once the reaction is complete, quench the excess oxidant by the dropwise

addition of isopropanol until the green color persists.

Work-up:
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Neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

Extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the

solvent under reduced pressure to obtain crude betulonic acid.

Step 2: Reduction of Betulonic Acid to Betulinic Acid

Dissolution: Dissolve the crude betulonic acid (1 equivalent) in a suitable solvent such as

tetrahydrofuran (THF).

Reduction: Add sodium borohydride (NaBH₄) portion-wise to the stirred solution at room

temperature.

Reaction Monitoring: Monitor the reaction by TLC.

Work-up:

Once the reaction is complete, acidify the mixture with dilute hydrochloric acid (e.g., 1M

HCl).

Extract the product with ethyl acetate.

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and

evaporate the solvent.

Purification: The crude Betulinic Acid can be purified by column chromatography on silica gel

followed by recrystallization from methanol.
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Synthesis
Method

Starting
Material

Key Reagents Yield Reference(s)

Jones Oxidation

followed by

Reduction

Betulin
CrO₃/H₂SO₄,

NaBH₄

~75-90% (for

oxidation step)
[6]

TEMPO-

mediated

Oxidation

Betulin

4-acetamide-

TEMPO,

NaClO/NaClO₂

86% [3]

Oxidation on

Alumina Support
Betulin

K₂Cr₂O₇/H₂SO₄

on Al₂O₃

93-98% (to

Betulonic Acid)
[3]

Table 4: Comparative Yields of Betulinic Acid Synthesis Methods.

Biological Activity and Mechanism of Action
Betulinic Acid exhibits a wide spectrum of biological activities, with its anticancer properties

being the most extensively studied.

Anticancer Activity
Betulinic Acid has demonstrated cytotoxicity against a variety of cancer cell lines, with a

particularly notable selectivity for melanoma cells.[3][4]

Cell Line Cancer Type IC₅₀ (µM) Reference(s)

A375 Melanoma 13.3 - 16.91 [1]

FM55P Melanoma 2.21 - 15.94 [5]

FM55M2 Melanoma 2.21 - 15.94 [5]

SK-MEL-28 Melanoma 2.21 - 15.94 [5]

B164A5 Murine Melanoma 18.8 - 20.7

Table 5: In Vitro Cytotoxicity (IC₅₀) of Betulinic Acid on Melanoma Cell Lines.
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The primary mechanism of its anticancer action is the induction of apoptosis, or programmed

cell death, through the mitochondrial pathway.[1]

Mitochondrial Pathway

Caspase Cascade

Betulinic Acid

Bax/Bak Activation

activatesBcl-2/Bcl-xL Inhibition

inhibits

Mitochondria

Cytochrome c Release

permeabilizes outer membrane

Apaf-1

Caspase-9 (Initiator)

activates

Procaspase-9

Caspase-3 (Effector)

activates

Procaspase-3

Apoptosis

executes

Apaf1Procaspase9
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The mitochondrial pathway of apoptosis induced by Betulinic Acid.

Other Biological Activities
Beyond its anticancer effects, Betulinic Acid has been reported to possess a range of other

pharmacological properties, including:

Anti-HIV Activity: It has shown inhibitory effects against the human immunodeficiency virus.

Anti-inflammatory Effects: It exhibits anti-inflammatory properties in various experimental

models.

Antimalarial Activity: Betulinic Acid has demonstrated activity against the malaria parasite,

Plasmodium falciparum.

Antibacterial and Antifungal Properties: It has shown inhibitory effects against certain

bacteria and fungi.

Conclusion and Future Directions
Lup-20(29)-en-28-oic acid, or Betulinic Acid, has evolved from a little-known natural product to

a molecule of significant interest for drug discovery and development. Its selective cytotoxicity

against melanoma cells, coupled with its relatively low toxicity to normal cells, makes it a

compelling candidate for further investigation in oncology. The availability of its precursor,

betulin, in large quantities from birch bark provides a sustainable source for its semi-synthesis.

Future research will likely focus on several key areas:

Clinical Trials: Further clinical evaluation of Betulinic Acid and its derivatives for the treatment

of melanoma and other cancers is warranted.

Derivative Synthesis: The synthesis of novel derivatives with improved solubility,

bioavailability, and therapeutic efficacy is an active area of research.

Mechanism of Action: A deeper understanding of the molecular targets and signaling

pathways modulated by Betulinic Acid will aid in its rational drug design and application.
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Combination Therapies: Investigating the synergistic effects of Betulinic Acid with existing

chemotherapeutic agents and targeted therapies could lead to more effective cancer

treatment strategies.

The journey of Betulinic Acid is a prime example of how natural products continue to be a vital

source of inspiration and innovation in the quest for new medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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